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Compound of Interest

Compound Name: 2-Chloro-2-methylbutane

Cat. No.: B165293

This guide provides immediate safety, handling, and disposal protocols for 2-Chloro-2-
methylbutane (tert-Amyl chloride), tailored for research, scientific, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
minimizing risks.

Chemical Safety and Properties

2-Chloro-2-methylbutane is a highly flammable liquid and vapor that can cause skin and eye
irritation.[1][2] It may also cause respiratory irritation.[1] It is crucial to handle this chemical with
appropriate engineering controls and personal protective equipment.

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b165293?utm_src=pdf-interest
https://www.benchchem.com/product/b165293?utm_src=pdf-body
https://www.benchchem.com/product/b165293?utm_src=pdf-body
https://www.benchchem.com/product/b165293?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-chloro-2-methylbutane.pdf
https://www.tcichemicals.com/BE/en/sds/C0200_EU_6N.pdf
https://www.chemicalbook.com/msds/2-chloro-2-methylbutane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value Source
CAS Number 594-36-5 [1]
Molecular Formula C5H11Cl [3]
Molecular Weight 106.60 g/mol [3]
Boiling Point 83-85.61°C [11[3]
Melting Point -73°C [3]
Specific Gravity 0.866 g/cm?3 [3]

Flammable Liquid (Category

2), Skin Irritation (Category 2),
GHS Classification Eye Irritation (Category 2A),

Specific target organ toxicity -

single exposure (Category 3)

Personal Protective Equipment (PPE)

Proper selection and use of PPE are the most critical barriers to exposure. The following PPE
Is mandatory when handling 2-Chloro-2-methylbutane.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[1][3]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][4]

Ground and bond containers when transferring material to prevent static discharge.[1][3][4]

Ensure an eyewash station and safety shower are readily accessible.[3]
Required PPE:

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[3]
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¢ Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[1][3] Gloves must
be inspected before use and changed frequently, especially after direct contact with the
chemical.[1]

o Lab Coat/Protective Clothing: A lab coat or other protective clothing is required to prevent
skin contact.[3][5] For larger quantities or splash hazards, a chemical-resistant apron
should be worn.[5]

o Respiratory Protection: If ventilation is inadequate or for emergency situations, use a
NIOSH-approved respirator with an organic vapor cartridge.[3] Respirator use must comply
with OSHA's regulations in 29 CFR 1910.134 or European Standard EN 149.[3]

Operational Procedures

Handling and Storage:

» Read and understand the Safety Data Sheet (SDS) before handling.

e Wash hands thoroughly after handling.[1][3]

o Keep the container tightly closed in a cool, dry, and well-ventilated area.[1][2][3]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][2][3][4][6]
» Use only non-sparking tools.[1][4]

¢ Avoid contact with skin, eyes, and clothing.[1][3]

» Avoid breathing vapors or mist.[3]

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[3]
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» Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for
at least 15 minutes. Seek medical attention if irritation develops.[3]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[3][6]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[3]

Spill and Disposal Plan

Spill Response Workflow
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Assess Spill Severity
(Minor vs. Major)

Major Spill Minor Spill

Evacuate Area Don Appropriate PPE
Alert Others & Call for Help (Gloves, Goggles, Respirator if needed)

Contain Spill

Await Emergency Response (Use absorbent material)

Collect Absorbent Material
(Use non-sparking tools)

Decontaminate Spill Area
(Soap and water)

Package & Label Waste
(Hazardous Waste)

Spill Managed

Click to download full resolution via product page

Caption: Workflow for responding to a 2-Chloro-2-methylbutane spill.
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Spill Cleanup Protocol:

o Evacuate and Alert: Immediately alert others in the area and evacuate non-essential
personnel. For major spills, evacuate the area and call for emergency response.[7][8]

e Ventilate: Ensure the area is well-ventilated.

e Remove Ignition Sources: Extinguish all nearby ignition sources (e.g., open flames, hot
surfaces) and use spark-proof tools.[1][3]

o Containment: For minor spills, contain the spill using a non-combustible absorbent material
like sand, earth, or vermiculite.[9] Start from the outside and work inwards to prevent
spreading.[7]

o Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a suitable, labeled container for hazardous waste.[1][9]

o Decontamination: Clean the spill area thoroughly with soap and water.[7]

 PPE Removal: Remove and decontaminate or dispose of all PPE properly.

o Reporting: Report the incident to the appropriate laboratory or institutional safety officer.

Disposal Plan:

o Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and consult state
and local regulations for complete and accurate classification.[3]

» Dispose of 2-Chloro-2-methylbutane and any contaminated materials through a licensed
professional waste disposal service.[9]

e Do not dispose of it down the drain.[1][9]

o Empty containers may retain product residue and can be dangerous.[3] Do not reuse empty
containers; they should be handled as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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